Cas no 1451391-04-0 (2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester)

• Product Name: 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester
• CAS No: 1451391-04-0
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD16996674
• CID: 4605718
• Update Time: 2025-11-02

2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-ISOPROPOXY-4-METHYLPYRIDINE-5-BORONIC ACID PINACOL ESTER
• 2-ISOPROPOXY-4-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 4-methyl-2-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Isopropoxy-4-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• BIC39104
• MB21331
• D71740
• 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester

• MDL： MFCD16996674
• Inchi： 1S/C15H24BNO3/c1-10(2)18-13-8-11(3)12(9-17-13)16-19-14(4,5)15(6,7)20-16/h8-10H,1-7H3
• InChI Key： LNJVWPQVLMVJOS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2C)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 40.6

Additional information on 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester

Comprehensive Guide to 2-Isopropoxy-4-methylpyridine-5-boronic acid pinacol ester (CAS No. 1451391-04-0): Properties, Applications, and Market Insights

2-Isopropoxy-4-methylpyridine-5-boronic acid pinacol ester (CAS No. 1451391-04-0) is a specialized boronic acid ester derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of organoboron compounds, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With the increasing demand for high-purity intermediates in drug discovery, this compound has gained significant attention in recent years.

The molecular structure of 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester features a pyridine ring substituted with an isopropoxy group and a methyl group, along with a boronic acid pinacol ester moiety. This unique combination enhances its stability and reactivity, making it an ideal candidate for palladium-catalyzed coupling reactions. Researchers often search for "boronic ester stability" or "pyridine-based coupling agents" when exploring its applications, reflecting its importance in synthetic methodologies.

One of the key advantages of this compound is its role in the synthesis of biaryl structures, which are prevalent in many FDA-approved drugs. The pinacol ester group protects the boronic acid functionality, preventing unwanted side reactions while maintaining high reactivity under coupling conditions. This property aligns with the growing trend of "green chemistry" and "atom-efficient synthesis," as it reduces waste and improves yield in multi-step reactions.

In the pharmaceutical industry, 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester serves as a critical building block for kinase inhibitors and anticancer agents. Recent studies highlight its utility in developing targeted therapies, particularly in oncology research. Searches for "boronic acid in drug discovery" and "pyridine derivatives in medicine" frequently appear in scientific databases, underscoring its relevance in cutting-edge research.

The agrochemical sector also benefits from this compound, where it is used to synthesize crop protection agents with improved efficacy and environmental profiles. Its stability under various conditions makes it suitable for formulating sustainable pesticides, addressing the global demand for "eco-friendly agrochemicals." This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

From a market perspective, the demand for 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester is expected to grow steadily, driven by advancements in personalized medicine and precision agriculture. Analysts note increased interest in "high-value chemical intermediates" and "custom synthesis services" as pharmaceutical companies outsource complex synthetic steps. The compound's CAS No. 1451391-04-0 is frequently referenced in patent applications, indicating its strategic importance in intellectual property portfolios.

Quality control is paramount when working with this compound. Reputable suppliers provide analytical certificates with detailed HPLC and NMR data to ensure batch-to-batch consistency. Researchers often inquire about "boronic ester purity standards" and "storage conditions for sensitive reagents," reflecting the need for reliable material in critical experiments.

Innovative applications continue to emerge, particularly in material science, where this compound contributes to the development of organic electronic materials and metal-organic frameworks (MOFs). These applications capitalize on the compound's ability to form stable covalent bonds with transition metals, a property highly sought after in "next-generation materials" research.

For laboratories handling 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester, proper handling procedures should be followed, including working under inert atmosphere when necessary. While not classified as hazardous under standard conditions, its sensitivity to moisture warrants attention to "air-sensitive compound storage" protocols, a common search term among synthetic chemists.

The future outlook for this compound remains positive, with research focusing on expanding its utility in catalysis and bioconjugation techniques. As the scientific community increasingly values "modular synthetic approaches" and "diversification strategies," compounds like 2-isopropoxy-4-methylpyridine-5-boronic acid pinacol ester will continue to play pivotal roles in chemical innovation.